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Compound of Interest

Compound Name: Quinaldic Acid

Cat. No.: B147528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and characterization of

metal complexes derived from quinaldic acid. This document is intended to guide researchers

in the fields of coordination chemistry, materials science, and medicinal chemistry, with a

particular focus on applications in drug development.

Introduction
Quinaldic acid (quinoline-2-carboxylic acid) is a versatile heterocyclic ligand that readily forms

stable complexes with a variety of metal ions. The resulting metal complexes have garnered

significant interest due to their diverse structural features and wide range of applications,

including catalysis, analytical chemistry, and particularly in the pharmaceutical and biomedical

fields. The coordination of quinaldic acid to metal centers can modulate the biological activity

of both the ligand and the metal, leading to compounds with potential therapeutic properties,

such as antimicrobial and anticancer activities.[1][2] This document outlines the step-by-step

synthesis of various first-row transition metal complexes of quinaldic acid, details the essential

characterization techniques, and summarizes their biological activities.

General Synthesis Workflow
The synthesis of quinaldic acid metal complexes typically involves the reaction of a soluble

metal salt with quinaldic acid in a suitable solvent. The quinaldic acid is often deprotonated

in situ or by the addition of a base to facilitate coordination to the metal ion.
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General Synthesis Workflow for Quinaldic Acid Metal Complexes

Reactants

Reaction

Work-up and Purification

Product

Metal Salt (e.g., MCl₂, M(NO₃)₂, M(OAc)₂)

Mixing and Stirring

Quinaldic Acid Solvent (e.g., Water, Ethanol, Methanol) Base (optional, e.g., NaOH, KOH, Triethylamine)

Heating/Reflux (optional)

Filtration to collect precipitate

Washing with solvent

Drying (e.g., in vacuo, oven)

Recrystallization (optional, for purification)

Quinaldic Acid Metal Complex
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Modulation of Signaling Pathways by Quinaldic Acid in Colon Cancer Cells

Quinaldic Acid
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Cell Proliferation DNA Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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